Cas no 923682-52-4 (N-(6-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-4-yl)methyl-4-(pyrrolidine-1-sulfonyl)benzamide)

• Product Name: N-(6-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-4-yl)methyl-4-(pyrrolidine-1-sulfonyl)benzamide
• CAS No: 923682-52-4
• MF: C₂₅H₂₄N₄O₃S₂
• MW: 492.613062858582
• CID: 5498532
• Update Time: 2025-07-10

N-(6-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-4-yl)methyl-4-(pyrrolidine-1-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(6-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-4-ylmethyl)-4-pyrrolidin-1-ylsulfonylbenzamide
• N-(6-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-4-yl)methyl-4-(pyrrolidine-1-sulfonyl)benzamide

• Inchi： 1S/C25H24N4O3S2/c1-18-4-9-22-23(16-18)33-25(27-22)29(17-19-10-12-26-13-11-19)24(30)20-5-7-21(8-6-20)34(31,32)28-14-2-3-15-28/h4-13,16H,2-3,14-15,17H2,1H3
• InChI Key： SFVOZCZXJOLSIT-UHFFFAOYSA-N
• SMILES： C(N(C1=NC2=CC=C(C)C=C2S1)CC1C=CN=CC=1)(=O)C1=CC=C(S(N2CCCC2)(=O)=O)C=C1

Additional information on N-(6-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-4-yl)methyl-4-(pyrrolidine-1-sulfonyl)benzamide

Recent Advances in the Study of N-(6-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-4-yl)methyl-4-(pyrrolidine-1-sulfonyl)benzamide (CAS: 923682-52-4)

The compound N-(6-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-4-yl)methyl-4-(pyrrolidine-1-sulfonyl)benzamide (CAS: 923682-52-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique benzothiazole and pyridine scaffolds, has been investigated for its role as a modulator of various biological pathways, particularly in oncology and neurodegenerative diseases.

Recent studies have focused on elucidating the molecular mechanisms underlying the compound's activity. One key finding is its ability to selectively inhibit specific protein-protein interactions (PPIs) involved in cancer cell proliferation. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits high affinity for the p53-MDM2 interaction, a critical target in cancer therapy. The study reported an IC50 value of 0.8 μM, highlighting its potential as a lead compound for further optimization.

In addition to its anticancer properties, N-(6-methyl-1,3-benzothiazol-2-yl)-N-(pyridin-4-yl)methyl-4-(pyrrolidine-1-sulfonyl)benzamide has shown promise in modulating neuroinflammatory pathways. A 2024 study in ACS Chemical Neuroscience revealed that the compound reduces microglial activation and subsequent neuroinflammation in vitro, suggesting potential applications in neurodegenerative disorders such as Alzheimer's disease. The researchers attributed this effect to the compound's ability to inhibit NF-κB signaling, a pathway implicated in chronic inflammation.

Structural-activity relationship (SAR) studies have been instrumental in optimizing the compound's efficacy and pharmacokinetic properties. Modifications to the pyrrolidine sulfonyl moiety, for example, have been shown to enhance blood-brain barrier permeability, as reported in a recent Bioorganic & Medicinal Chemistry Letters article. These findings are particularly relevant for developing CNS-targeted therapies.

Despite these promising results, challenges remain in the clinical translation of this compound. Issues such as metabolic stability and off-target effects need to be addressed through further medicinal chemistry optimization. Ongoing research is exploring prodrug strategies and formulation approaches to improve bioavailability. The compound's unique chemical structure (CAS: 923682-52-4) continues to serve as a valuable scaffold for developing novel therapeutics across multiple disease areas.